2-Amino-2-(5-bromo-2-fluorophenyl)ethan-1-ol

• IUPAC Name: 2-amino-2-(5-bromo-2-fluorophenyl)ethanol
• InChI: InChI=1S/C8H9BrFNO/c9-5-1-2-7(10)6(3-5)8(11)4-12/h1-3,8,12H,4,11H2
• InChI Key: OLKKWVPTLKNLTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C(CO)N)F
• Molecular Formula: C8H9BrFNO
• Molecular Weight: 234.07 g/mol

Description

2-Amino-2-(5-bromo-2-fluorophenyl)ethan-1-ol is a chemical compound with the molecular formula C8H9BrFNO. It is a liquid at room temperature. This compound may be considered a cathinone analogue of the phenethylamine 2- (4-bromo-2,5-dimethoxyphenyl)ethan-1-amine (2C-B), which suggests that it may have psychoactive effects in humans.

Molecular Structure Analysis

The molecular weight of 2-Amino-2-(5-bromo-2-fluorophenyl)ethan-1-ol is 234.068. The InChI code is 1S/C8H9BrFN/c9-7-1-2-8(10)6(5-7)3-4-11/h1-2,5H,3-4,11H2. The canonical SMILES representation is C1=CC(=C(C=C1Br)CCN)F.

Physical And Chemical Properties Analysis

2-Amino-2-(5-bromo-2-fluorophenyl)ethan-1-ol is a liquid at room temperature. It has a molecular weight of 234.068. The compound has a topological polar surface area of 26 Ų.

Safety and Hazards

The safety information for this compound indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.

Mechanism of Action

Target of Action

It is known that similar compounds have been used in suzuki–miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This suggests that the compound may interact with transition metals or organoboron reagents in its mechanism of action .

Mode of Action

Compounds with similar structures have been known to participate in suzuki–miyaura coupling . In this reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

It is known that similar compounds have shown a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may interact with a variety of biochemical pathways.

Result of Action

Similar compounds have shown a broad spectrum of biological activities , suggesting that the compound may have diverse molecular and cellular effects.

Action Environment

It is known that similar compounds should be kept in a dark place, sealed in dry, at 2-8°c . This suggests that the compound’s action, efficacy, and stability may be influenced by light, humidity, and temperature.